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Compound of Interest

Compound Name: 5-Amino-1H-indazol-3-ol

Cat. No.: B1283361 Get Quote

Chemical Structure and Identification
5-Amino-1H-indazol-3-ol is a heterocyclic aromatic compound. The indazole core is a bicyclic

system composed of a benzene ring fused to a pyrazole ring. The structure is characterized by

an amino group at the 5th position and a hydroxyl group at the 3rd position.

A critical aspect of the structure of 3-hydroxyindazoles is the existence of tautomerism. The "ol"

form (A) can exist in equilibrium with the "one" form (B, 1,2-dihydro-3H-indazol-3-one). While

the "ol" form is specified, the tautomeric equilibrium may influence the compound's properties

and reactivity.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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